Cas no 503469-21-4 (4H-1-Benzopyran-4-one, 6-bromo-2-(ethylthio)-)

• Product Name: 4H-1-Benzopyran-4-one, 6-bromo-2-(ethylthio)-
• CAS No: 503469-21-4
• MF: C₁₁H₉BrO₂S
• MW: 285.156961202621
• CID: 365134
• PubChem ID: 11587297
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 6-bromo-2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 6-bromo-2-(ethylthio)-
• 6-bromo-2-ethylsulfanylchromen-4-one
• DTXSID60469038
• SCHEMBL3535819
• 6-bromo-2-ethylsulfanyl-chromen-4-one
• 503469-21-4
• HQCQEKSECDKOQL-UHFFFAOYSA-N

• Inchi： 1S/C11H9BrO2S/c1-2-15-11-6-9(13)8-5-7(12)3-4-10(8)14-11/h3-6H,2H2,1H3
• InChI Key： HQCQEKSECDKOQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=C(O2)SCC)=O

Computed Properties

• Exact Mass: 283.95067
• Monoisotopic Mass: 283.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3